Cas no 27258-18-0 (4-bromo-3-chloro-1H-pyrazole)

4-bromo-3-chloro-1H-pyrazole structure
4-bromo-3-chloro-1H-pyrazole structure
Product Name:4-bromo-3-chloro-1H-pyrazole
CAS No:27258-18-0
Molecular Formula:C3H2N2ClBr
Molecular Weight:181.418
CID:3927127
PubChem ID:13013118

4-bromo-3-chloro-1H-pyrazole Properties

Names and Identifiers

    • 1H-Pyrazole, 4-bromo-3-chloro-
    • 4-bromo-3-chloro-1H-pyrazole
    • EN300-1699360
    • 4-bromo-5-chloro-1H-pyrazole
    • SCHEMBL9280097
    • CBA25818
    • G15570
    • MFCD28650917
    • 4-bromo-3-chloro-2H-pyrazole
    • SCHEMBL17969441
    • SY248403
    • DB-167341
    • 27258-18-0
    • 820-786-6
    • 4-Bromo-3-chloro-1H-pyrazole
    • InChIKey: LASSLNHDRZFHLG-UHFFFAOYSA-N
    • Inchi: InChI=1S/C3H2BrClN2/c4-2-1-6-7-3(2)5/h1H,(H,6,7)
    • SMILES: C1=NNC(=C1Br)Cl

Computed Properties

  • Exact Mass: 179.90899g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 179.90899g/mol
  • Heavy Atom Count: 7
  • Complexity: 70
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.9
  • Topological Polar Surface Area: 28.7Ų

4-bromo-3-chloro-1H-pyrazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01DZQB-100mg
4-bromo-3-chloro-1H-pyrazole
27258-18-0 95%
100mg
$113.00 2024-05-08
Aaron
AR01DZYN-100mg
4-bromo-3-chloro-1H-pyrazole
27258-18-0 97%
100mg
$84.00 2025-02-14
Enamine
EN300-1699360-0.05g
4-bromo-3-chloro-1H-pyrazole
27258-18-0 92%
0.05g
$200.0 2023-09-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01034119-1g
4-Bromo-3-chloro-1H-pyrazole
27258-18-0 95%
1g
¥4200.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1668167-1g
4-Bromo-3-chloro-1H-pyrazole
27258-18-0 98%
1g
¥8578

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